3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine

• Molecular Formula: C16H16F3N3O3S
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 3-morpholin-4-ylsulfonyl-N-[3-(trifluoromethyl)phenyl]pyridin-4-amine
• InChI: InChI=1S/C16H16F3N3O3S/c17-16(18,19)12-2-1-3-13(10-12)21-14-4-5-20-11-15(14)26(23,24)22-6-8-25-9-7-22/h1-5,10-11H,6-9H2,(H,20,21)
• InChI Key: ICRQWLLPESJOOB-UHFFFAOYSA-N
• SMILES: C1COCCN1S(=O)(=O)C2=C(C=CN=C2)NC3=CC=CC(=C3)C(F)(F)F

Description

3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine, also known as MTS-TFA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a crucial role in regulating cellular signaling pathways.

Scientific Research Applications

3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine has been extensively studied for its potential applications in various fields, including cancer research, immunology, and neuroscience. In cancer research, 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine has been shown to inhibit the activity of PTPs that promote tumor growth and metastasis. In immunology, 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine has been used to study the role of PTPs in regulating T-cell activation and differentiation. In neuroscience, 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine has been shown to modulate the activity of PTPs that regulate synaptic plasticity and memory formation.

Mechanism of Action

3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine acts as a competitive inhibitor of PTPs by binding to the active site of the enzyme. This prevents the enzyme from dephosphorylating its target substrates, which results in the activation of downstream signaling pathways. The inhibition of PTPs by 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine has been shown to have a wide range of effects on cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine are dependent on the specific PTPs that are targeted by the compound. In cancer cells, 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine has been shown to inhibit the activity of PTPs that promote cell proliferation and survival, leading to cell cycle arrest and apoptosis. In T-cells, 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine has been shown to modulate the activity of PTPs that regulate T-cell activation and differentiation, leading to changes in cytokine production and immune responses. In neurons, 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine has been shown to modulate the activity of PTPs that regulate synaptic plasticity and memory formation, leading to changes in learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine is its high potency and selectivity for PTPs, which allows for the specific targeting of these enzymes in cellular and animal models. This makes 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine a valuable tool for studying the role of PTPs in various biological processes. However, one of the limitations of 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine is its potential toxicity and off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine. One area of interest is the development of more potent and selective inhibitors of PTPs that can be used in clinical settings. Another area of interest is the identification of specific PTPs that are involved in disease processes, which could lead to the development of targeted therapies. Additionally, the use of 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine in combination with other drugs or therapies could enhance its therapeutic potential and reduce potential side effects.

Synthesis Methods

3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine can be synthesized using a multistep process involving the reaction of 4-chloro-3-nitropyridine with 3-(trifluoromethyl)aniline, followed by the reduction of the resulting nitro compound with palladium on carbon and hydrogen gas. The resulting amine is then reacted with morpholine and sulfonyl chloride to produce 3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]-4-pyridinamine.